1-(4-chlorophenyl)-2-methyl-1H-imidazole

• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-methylimidazole
• InChI: InChI=1S/C10H9ClN2/c1-8-12-6-7-13(8)10-4-2-9(11)3-5-10/h2-7H,1H3
• InChI Key: NIOUUAWTKQCEAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=C(C=C2)Cl

Description

1-(4-Chlorophenyl)-2-methyl-1H-imidazole is an imidazole derivative characterized by a 4-chlorophenyl group at the 1-position and a methyl group at the 2-position of the imidazole ring. Its molecular formula is C₁₀H₉ClN₂, with a molecular weight of 192.45 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Imidazoles with Aryl Groups

4-Chloro-1-(4-chlorophenyl)-5-phenyl-1H-imidazole

• Molecular Weight : 288.90 g/mol.
• Structure : Features a 4-chlorophenyl group at position 1, a phenyl group at position 5, and an additional chlorine at position 4 of the imidazole ring.
• Properties : Crystallizes as a yellow solid (mp 126–128°C) with 77% synthetic yield. X-ray studies confirm its planar geometry, which may enhance stacking interactions in biological targets .

1-(4-(4-Chlorophenoxy)butyl)-2-methyl-1H-imidazole (Compound 63)

• Molecular Weight : 264.9 g/mol (LCMS-ESI).
• Structure: A butyl chain with a 4-chlorophenoxy group links to the imidazole’s 1-position, with a methyl group at position 2.
• Activity: Demonstrates significant activity against Mycobacterium tuberculosis, attributed to the lipophilic 4-chlorophenoxybutyl chain enhancing membrane penetration .

Benzimidazole Derivatives

2-(4-Fluorophenyl)-6-methyl-1H-benzo[d]imidazole

• Structure : A benzimidazole core (fused benzene-imidazole) with 4-fluorophenyl and methyl groups.
• Synthesis : Prepared via condensation of 4-methylbenzene-1,2-diamine and 4-fluorobenzaldehyde .
• Properties : Focused on metabolic stability, with the fluorophenyl group reducing oxidative metabolism compared to chlorophenyl analogs .

Antifungal Imidazole Derivatives

1-[(4-Chlorophenyl)diphenylmethyl]-1H-imidazole

• Molecular Weight : 324.80 g/mol.
• Structure : A triphenylmethyl group (4-chlorophenyl + two phenyl rings) at position 1.
• Activity: Identified as a para-Clotrimazole isomer, a well-known antifungal agent. The bulky triphenylmethyl group likely improves target binding but reduces solubility .

Imidazoles with Functional Group Variations

1-(4-Chlorophenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol

• Molecular Weight : 300.81 g/mol.
• Structure : A thiol (-SH) group at position 2, with 4-chlorophenyl and 4-methylphenyl substituents.

1-(4-Nitrophenyl)-1H-imidazole

• Structure: A nitro group (-NO₂) at the 4-position of the phenyl ring.
• Properties : The electron-withdrawing nitro group may reduce basicity of the imidazole nitrogen, affecting interactions with biological targets .

Structural and Functional Analysis

Impact of Substituents on Properties

• Chlorophenyl vs. Fluorophenyl : Fluorine’s electronegativity and smaller size improve metabolic stability compared to chlorine .
• Methyl vs.
• Bulkier Groups (e.g., Triphenylmethyl) : Improve target affinity but may compromise solubility and bioavailability .

Notes on Methodology and Tools

• Crystallography : Programs like SHELXL and SHELXS are widely used for structural determination of imidazole derivatives, enabling precise analysis of substituent effects on molecular packing .
• Synthetic Routes : Chlorination with SOCl₂ is a common method for introducing chloroalkyl/aryl groups, as seen in analogs like 4-[4-(chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole .